Cas no 1890409-92-3 ({1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol
• CAS No: 1890409-92-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5964946
• PubChem ID: 116928907
• Update Time: 2025-05-28

{1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol
• EN300-1784945
• 1890409-92-3
• {1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H14N2O/c15-7-12(3-4-12)6-9-1-2-10-11(5-9)14-8-13-10/h1-2,5,8,15H,3-4,6-7H2,(H,13,14)
• InChI Key： XSKLFVXUNWBWMB-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CC=C3C(=C2)NC=N3)CC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.9Ų

Additional information on {1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol (CAS No. 1890409-92-3)

{1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol, with the CAS number 1890409-92-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique benzodiazole core coupled with a cyclopropylmethanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and potential applications in drug discovery have made it a subject of interest for researchers exploring small-molecule therapeutics and heterocyclic chemistry.

In recent years, the demand for benzodiazole derivatives has surged due to their widespread use in medicinal chemistry and material science. The compound 1890409-92-3 is particularly notable for its potential role in developing kinase inhibitors and enzyme modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Researchers are also investigating its utility in catalysis and ligand design, aligning with the growing trend of green chemistry and sustainable synthesis.

The synthesis of {1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol involves multi-step organic reactions, including cyclization and functional group transformations. Its cyclopropyl ring contributes to enhanced metabolic stability, a feature highly sought after in drug design. This aligns with current industry focus on bioavailability optimization and ADME (Absorption, Distribution, Metabolism, Excretion) profiling, addressing common challenges in pharmacokinetics.

From an industrial perspective, CAS 1890409-92-3 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) and fine chemicals frequently highlight its importance in their portfolios. The compound’s scalable production and purity standards are critical factors for clients seeking reliable suppliers, reflecting broader market trends toward quality assurance and regulatory compliance.

Emerging applications of {1-(1H-1,3-benzodiazol-5-yl)methylcyclopropyl}methanol also extend to agrochemicals and electronic materials. Its electron-rich aromatic system makes it a candidate for designing organic semiconductors and photovoltaic materials, resonating with the global push for renewable energy solutions. Additionally, its potential in crop protection formulations underscores its relevance in addressing food security challenges.

In summary, 1890409-92-3 represents a compelling case study in the intersection of chemical innovation and applied research. Its diverse applications—from pharmaceuticals to advanced materials—highlight its significance in modern science. As the scientific community continues to explore its properties, this compound is poised to remain a key player in the evolution of functional molecules and industrial chemistry.